Methyl 2-[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-6-yl]oxyacetate
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Description
Methyl 2-[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-6-yl]oxyacetate is a useful research compound. Its molecular formula is C21H20O7 and its molecular weight is 384.384. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Chemistry
Isochroman Derivatives : Methyl [5-methoxy-4-(4-methoxyphenyl)isochroman-3-yl]acetate, a related compound, was studied for its crystal structure, revealing a half-chair conformation of the heterocyclic rings and weak C-H.O hydrogen bonding. This study contributes to the understanding of crystal structures and interactions in similar compounds (Palusiak et al., 2004).
Crystal Structure and Biological Activity : Research on similar structures, like methyl 2-(3-(3,4-dimethoxyphenyl)-1-1oxopropan-2-yl) benzoate, involved characterizing their crystal structure using X-ray diffraction. This work aids in determining the 3D structures of such compounds (Naguib et al., 2009).
Synthesis and Chemical Reactions
Oxidation Studies : The oxidation of alkyl-substituted 2,5-dimethoxyacetophenones, similar in structure to the compound of interest, was researched, contributing to the synthesis methods for related chemical entities (Maruyama & Kozuka, 1978).
Large-Scale Synthesis : A study on Methyl 5-[2-(2,5-dimethoxyphenyl)ethyl]-2-hydroxybenzoate, a compound with a similar structure, focused on its large-scale synthesis for potential medical applications (Kucerovy et al., 1997).
Synthesis of Novel Derivatives : Research on the synthesis of new derivatives, like methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate, provides insight into the development of novel compounds with potential biological activities (Kranjc et al., 2012).
Biological and Pharmacological Aspects
Antitumor Agents : Derivatives of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester, structurally similar to the compound of interest, were synthesized and evaluated for their potential as antitumor agents (Hayakawa et al., 2004).
Fungicidal Activity : Novel derivatives containing oxyacetic acid or oxy(2-thioxothiazolidin-3-yl)ethanone moieties were synthesized and assessed for their fungicidal activity, highlighting the potential biological applications of similar compounds (Liu et al., 2012).
Properties
IUPAC Name |
methyl 2-[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-6-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O7/c1-12-15-10-14(27-11-19(22)26-4)6-8-18(15)28-21(23)20(12)16-9-13(24-2)5-7-17(16)25-3/h5-10H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOZHMQWWVBJJCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=C(C=C2)OCC(=O)OC)C3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.